2-[(1H-1,2,3-triazol-1-yl)methyl]benzoic acid hydrochloride

• IUPAC Name: 2-(triazol-1-ylmethyl)benzoic acid;hydrochloride
• InChI: InChI=1S/C10H9N3O2.ClH/c14-10(15)9-4-2-1-3-8(9)7-13-6-5-11-12-13;/h1-6H,7H2,(H,14,15);1H
• InChI Key: YUQSCDQMBXSKSM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=CN=N2)C(=O)O.Cl
• Molecular Formula: C10H10ClN3O2
• Molecular Weight: 239.66 g/mol
• CAS No.: 1989659-13-3

Description

The compound “2-[(1H-1,2,3-triazol-1-yl)methyl]benzoic acid hydrochloride” is a derivative of 1H-1,2,3-triazol-1-yl acetic acid. The 1,2,3-triazole ring is a structural fragment that makes compounds attractive for screening for biological activity, as it is an isostere of the amide bond, resistant to metabolic degradation, and can form hydrogen bonds, which is important for binding with biological targets.

Synthesis Analysis

A synthetic approach to (1H-1,2,3-triazol-1-yl)acetic acid derivatives involves the reaction of azidoacetamides with β-ketoesters and acetylacetone. This strategy allows the preparation of 1,5-disubstituted 1,2,3-triazoles from available reagents under metal-free conditions. A one-pot protocol for the synthesis of (5-methyl-1H-1,2,3-triazol-1-yl)acetamides derived from N-substituted chloroacetamides has also been developed.

Chemical Reactions Analysis

The synthesis of (1H-1,2,3-triazol-1-yl)acetic acids often involves 1,3-dipolar cycloaddition reactions of azides to terminal acetylenes. In a study, the use of Dimroth cyclocondensation of azidoacetic acid derivatives with dicarbonyl compounds was explored for preparing compounds of this type.

Mechanism of Action

Target of Action

Compounds containing the 1,2,3-triazole moiety are known to exhibit a wide range of biological activities. They can interact with various biological targets due to the presence of the triazole ring, which is an isostere of the amide bond, resistant to metabolic degradation, and can form hydrogen bonds .

Mode of Action

Triazole derivatives are known to interact with their targets through the n1 and n2 nitrogen atoms of the triazole moiety .

Biochemical Pathways

Without specific studies on “2-[(1H-1,2,3-triazol-1-yl)methyl]benzoic acid hydrochloride”, it’s challenging to determine the exact biochemical pathways it affects. Similar compounds have been shown to exhibit anticancer, antibacterial, antiviral, and anti-inflammatory activities .

Result of Action

Similar compounds have been shown to inhibit the proliferation of cancer cells by inducing apoptosis .

Future Directions

The 1,2,3-triazole ring is a promising structural fragment for the development of new drugs due to its wide range of biological activities. Future research may focus on the synthesis of new derivatives and the exploration of their biological activities.

Biochemical Analysis

Biochemical Properties

The 1,2,3-triazole ring in 2-[(1H-1,2,3-triazol-1-yl)methyl]benzoic acid hydrochloride has numerous useful properties like high chemical stability, aromatic character, strong dipole moment, and hydrogen bonding ability . These features make it structurally resembling to the amide bond, mimicking an E or a Z amide bond . This compound interacts with various enzymes, proteins, and other biomolecules, and the nature of these interactions is largely determined by the presence of the 1,2,3-triazole ring .

Molecular Mechanism

The 1,2,3-triazole ring is known to exert its effects at the molecular level through various interactions with biomolecules . It can form hydrogen bonds, which is important for binding with biological targets .

Temporal Effects in Laboratory Settings

Compounds containing 1,2,3-triazole rings are known for their high chemical stability .

Dosage Effects in Animal Models

Compounds containing 1,2,3-triazole rings have been found to exhibit various biological activities, suggesting that they may have dose-dependent effects .

Metabolic Pathways

The 1,2,3-triazole ring is known to be resistant to metabolic degradation .

Transport and Distribution

The 1,2,3-triazole ring is known to be highly stable and capable of forming hydrogen bonds, which may influence its transport and distribution .

Subcellular Localization

The 1,2,3-triazole ring is known to be highly stable and capable of forming hydrogen bonds, which may influence its localization within the cell .